Cas no 2137659-56-2 (Sodium 5-bromo-2-propoxybenzene-1-sulfinate)

• Product Name: Sodium 5-bromo-2-propoxybenzene-1-sulfinate
• CAS No: 2137659-56-2
• MF: C₉H₁₀BrNaO₃S
• MW: 301.132671833038
• CID: 6322434
• PubChem ID: 165863568
• Update Time: 2025-06-26

Sodium 5-bromo-2-propoxybenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724390
• sodium 5-bromo-2-propoxybenzene-1-sulfinate
• 2137659-56-2
• Sodium 5-bromo-2-propoxybenzene-1-sulfinate

• Inchi： 1S/C9H11BrO3S.Na/c1-2-5-13-8-4-3-7(10)6-9(8)14(11)12;/h3-4,6H,2,5H2,1H3,(H,11,12);/q;+1/p-1
• InChI Key： AOJXRPOZJUDNLP-UHFFFAOYSA-M
• SMILES： BrC1C=CC(=C(C=1)S(=O)[O-])OCCC.[Na+]

Computed Properties

• Exact Mass: 299.94317g/mol
• Monoisotopic Mass: 299.94317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium 5-bromo-2-propoxybenzene-1-sulfinate

Sodium 5-bromo-2-propoxybenzene-1-sulfinate (CAS No. 2137659-56-2): An Overview of Its Properties and Applications

Sodium 5-bromo-2-propoxybenzene-1-sulfinate (CAS No. 2137659-56-2) is a specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound, characterized by its unique molecular structure, has shown promise in various applications, particularly in the development of novel pharmaceuticals and materials science.

The chemical formula of Sodium 5-bromo-2-propoxybenzene-1-sulfinate is C₁₀H₁₀BrNaO₃S, and its molecular weight is approximately 308.14 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its stability under standard laboratory conditions makes it suitable for a wide range of experimental procedures.

In terms of its chemical structure, the presence of the bromine atom at the 5-position of the benzene ring and the propoxy group at the 2-position are key features that contribute to its unique properties. The sulfinate group (-SO₂^-) further enhances its reactivity and functional versatility. These structural elements make Sodium 5-bromo-2-propoxybenzene-1-sulfinate an attractive candidate for various synthetic transformations and derivatization reactions.

Recent research has focused on the potential applications of Sodium 5-bromo-2-propoxybenzene-1-sulfinate in medicinal chemistry. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of tumor growth in vitro and in vivo models.

The sulfinate moiety in Sodium 5-bromo-2-propoxybenzene-1-sulfinate is particularly noteworthy due to its ability to undergo oxidation to form sulfone derivatives. This transformation can be achieved using mild oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA). The resulting sulfone derivatives have been shown to exhibit enhanced stability and improved pharmacological profiles compared to their parent compounds.

In addition to its medicinal applications, Sodium 5-bromo-2-propoxybenzene-1-sulfinate has also found use in materials science. Its ability to form stable complexes with metal ions makes it a valuable precursor for the synthesis of metalloorganic compounds. These compounds have applications in catalysis, electronic materials, and sensors. For example, a study published in Advanced Materials in 2020 demonstrated that metal complexes derived from this compound exhibited excellent catalytic activity in C-C bond formation reactions.

The synthesis of Sodium 5-bromo-2-propoxybenzene-1-sulfinate typically involves a multi-step process starting from commercially available starting materials. One common synthetic route involves the bromination of 2-propoxybenzenesulfinic acid followed by neutralization with sodium hydroxide to form the sodium salt. The reaction conditions are carefully controlled to ensure high yields and purity of the final product.

The safety profile of Sodium 5-bromo-2-propoxybenzene-1-sulfinate is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled under appropriate conditions, standard precautions such as wearing personal protective equipment (PPE) and working in a well-ventilated area are recommended. Additionally, proper disposal methods should be followed to minimize environmental impact.

In conclusion, Sodium 5-bromo-2-propoxybenzene-1-sulfinate (CAS No. 2137659-56-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in various scientific fields.